![molecular formula C18H28N4 B1418257 N-(tert-Butyl)-6',7'-dimethyl-1'H-spiro[piperidine-4,2'-quinoxalin]-3'-amine CAS No. 1171500-61-0](/img/structure/B1418257.png)
N-(tert-Butyl)-6',7'-dimethyl-1'H-spiro[piperidine-4,2'-quinoxalin]-3'-amine
Overview
Description
The compound “N-(tert-Butyl)-6’,7’-dimethyl-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” is a complex organic molecule. It contains a spirocyclic structure, which is a compound with two rings sharing a single atom, in this case, a quaternary carbon atom. The molecule also contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and a quinoxaline moiety, which is a bicyclic compound containing two nitrogen atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the tert-butyl group, and the formation of the quinoxaline ring. The exact synthetic route would depend on the starting materials and the specific conditions used .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in the molecule. The amine group could participate in various reactions, such as alkylation, acylation, and condensation reactions. The quinoxaline moiety could also undergo various transformations, depending on the reaction conditions .Scientific Research Applications
Organic Synthesis
Spirocyclic quinoxaline derivatives are valuable intermediates in organic synthesis. They can be used to construct complex molecular architectures due to their rigid structures and the presence of multiple reactive sites. For instance, they can participate in nitration and nitrosylation reactions, serving as sources of nitrogen and oxygen in various synthetic pathways .
Environmental Science
Finally, these compounds could have applications in environmental science. Their ability to participate in redox reactions might be harnessed for the detection and removal of pollutants in water and soil, contributing to environmental monitoring and remediation efforts.
Each of these fields presents a unique set of challenges and opportunities for the application of “N-(tert-Butyl)-6’,7’-dimethyl-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine”. The compound’s versatility and reactivity make it a valuable tool in advancing scientific research across various disciplines. The above applications are based on the general properties of spirocyclic quinoxalines and the known reactivity of similar compounds in the literature .
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use. If it’s intended to be a pharmaceutical compound, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing any potential side effects. If it’s intended to be used in materials science, future research could focus on exploring its properties and potential applications .
properties
IUPAC Name |
N-tert-butyl-6,7-dimethylspiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-imine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4/c1-12-10-14-15(11-13(12)2)21-18(6-8-19-9-7-18)16(20-14)22-17(3,4)5/h10-11,19,21H,6-9H2,1-5H3,(H,20,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRDBXFSTCZIHPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)NC3(CCNCC3)C(=NC(C)(C)C)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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